Cas no 2411323-64-1 ((2E)-4-(dimethylamino)-N-(5,6,7,8-tetrahydroindolizin-7-yl)but-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-(5,6,7,8-tetrahydroindolizin-7-yl)but-2-enamide
• CAS No: 2411323-64-1
• MF: C₁₄H₂₁N₃O
• MW: 247.336043119431
• CID: 6235719
• PubChem ID: 146098176
• Update Time: 2025-05-22

(2E)-4-(dimethylamino)-N-(5,6,7,8-tetrahydroindolizin-7-yl)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-4-(dimethylamino)-N-(5,6,7,8-tetrahydroindolizin-7-yl)but-2-enamide
• 2411323-64-1
• Z3952174867
• EN300-26601307
• (E)-4-(Dimethylamino)-N-(5,6,7,8-tetrahydroindolizin-7-yl)but-2-enamide

• Inchi： 1S/C14H21N3O/c1-16(2)8-4-6-14(18)15-12-7-10-17-9-3-5-13(17)11-12/h3-6,9,12H,7-8,10-11H2,1-2H3,(H,15,18)/b6-4+
• InChI Key： HACWWWGMZMQDCD-GQCTYLIASA-N
• SMILES： O=C(/C=C/CN(C)C)NC1CC2=CC=CN2CC1

Computed Properties

• Exact Mass: 247.168462302g/mol
• Monoisotopic Mass: 247.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 37.3Ų

Additional information on (2E)-4-(dimethylamino)-N-(5,6,7,8-tetrahydroindolizin-7-yl)but-2-enamide

Compound CAS No 2411323-64-1: (2E)-4-(dimethylamino)-N-(5,6,7,8-tetrahydroindolizin-7-yl)but-2-enamide

The compound CAS No 2411323-64-1, also known as (2E)-4-(dimethylamino)-N-(5,6,7,8-tetrahydroindolizin-7-yl)but-2-enamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of enamides and features a unique combination of functional groups that contribute to its distinct chemical properties. The structure of this molecule includes a dimethylamino group, a tetrahydroindolizinyl group, and a conjugated enamide system, which collectively influence its reactivity and stability.

Recent studies have highlighted the importance of conjugated enamide systems in drug design and materials science. The presence of the dimethylamino group in this compound enhances its basicity and solubility in polar solvents, making it suitable for applications in pharmaceuticals and agrochemicals. Additionally, the tetrahydroindolizinyl group introduces rigidity and aromaticity into the molecule, which are critical for stabilizing certain bioactive conformations.

One of the most intriguing aspects of this compound is its ability to participate in various photochemical reactions. Research has shown that the conjugated enamide system can undergo excited-state reactions under UV light, leading to the formation of novel intermediates with potential applications in optoelectronics. Furthermore, the tetrahydroindolizinyl group has been found to exhibit fluorescence properties under specific conditions, making this compound a promising candidate for use as a fluorescent probe in bioimaging applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and condensation reactions. Recent advancements in catalytic methods have enabled chemists to optimize the synthesis pathway, reducing production costs and improving yield. The use of microwave-assisted synthesis has also been reported to significantly accelerate the reaction process while maintaining high purity levels.

The biological activity of CAS No 2411323-64-1 has been extensively studied in recent years. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, it has shown promise as an anticancer agent by selectively targeting cancer cells while sparing healthy tissues. These findings underscore the potential of this compound as a lead molecule for drug development.

In conclusion, (2E)-4-(dimethylamino)-N-(5,6,7,8-tetrahydroindolizin-7-yl)but-2-enamide is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its functionality and utility, this compound is poised to play a significant role in advancing both scientific knowledge and practical innovations.